Cas no 7031-23-4 (3-Methylthiopropionyl Chloride)

3-Methylthiopropionyl Chloride is a reactive organosulfur compound commonly used as an acylating agent in organic synthesis. Its key advantages include high reactivity due to the presence of the thioester and acyl chloride functional groups, enabling efficient derivatization of amines, alcohols, and other nucleophiles. The methylthio group enhances selectivity in certain transformations, making it valuable for pharmaceutical and agrochemical intermediates. It is particularly useful in peptide coupling and heterocycle synthesis. The compound should be handled under inert conditions due to moisture sensitivity. Its stability and well-defined reactivity profile make it a reliable reagent for introducing the 3-methylthiopropionyl moiety in complex molecular architectures.
3-Methylthiopropionyl Chloride structure
7031-23-4 structure
Product Name:3-Methylthiopropionyl Chloride
CAS No:7031-23-4
MF:C4H7ClOS
MW:138.615779161453
MDL:MFCD00059482
CID:47176
PubChem ID:87572805
Update Time:2025-05-22

3-Methylthiopropionyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(methylthio)-propanoyl chloride
    • 3-METHYLTHIOPROPIONYL CHLORIDE
    • 3-METHYLMERCAPTOPROPIONYL CHLORIDE
    • Methylthiopropionylchloride
    • 3-(Methylthio)propionyl Chloride
    • 3-methylsulfanylpropanoyl chloride
    • 3-(Methylmercapto)propionyl Chloride
    • Propionylchloride, 3-(methylthio)- (6CI,7CI,8CI)
    • 3-(Methylsulfanyl)propionyl chloride
    • 3-(Methylthio)propanoyl chloride
    • 3-(Methylthio)propionic chloride
    • 3-Methylsulfanyl-propionyl chloride
    • NRHMXMBVLXSSAX-UHFFFAOYSA-N
    • 3-(methylsulphenyl)propanoyl chloride
    • D91387
    • CHEMBL326737
    • DTXSID40513028
    • 3-(Methylsulfanyl)propanoyl chloride, AldrichCPR
    • Propanoyl chloride, 3-(methylthio)-
    • 3-(methylsulfanyl)propanoyl chloride
    • STR05144
    • methylsulfanyl-propionyl chloride
    • AKOS008901444
    • SCHEMBL289643
    • M0806
    • 7031-23-4
    • MFCD00059482
    • FT-0616193
    • EN300-7190144
    • 3-Methylthiopropionyl Chloride
    • MDL: MFCD00059482
    • Inchi: 1S/C4H7ClOS/c1-7-3-2-4(5)6/h2-3H2,1H3
    • InChI Key: NRHMXMBVLXSSAX-UHFFFAOYSA-N
    • SMILES: ClC(CCSC)=O

Computed Properties

  • Exact Mass: 137.99100
  • Monoisotopic Mass: 137.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 64.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1,2 g/cm3
  • Boiling Point: 96°C/37mmHg(lit.)
  • Flash Point: 67.298°C
  • Refractive Index: 1.4930 to 1.4980
  • PSA: 42.37000
  • LogP: 1.50490
  • Solubility: Not available

3-Methylthiopropionyl Chloride Security Information

3-Methylthiopropionyl Chloride Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Methylthiopropionyl Chloride Pricemore >>

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3-Methylthiopropionyl Chloride Suppliers

Amadis Chemical Company Limited
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(CAS:7031-23-4)3-Methylthiopropionyl Chloride
Order Number:A1206775
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):564.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:7031-23-4)3-甲硫基丙酰氯
Order Number:LE1748386
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 3-Methylthiopropionyl Chloride

3-Methylthiopropionyl Chloride (CAS No. 7031-23-4): A Comprehensive Overview

3-Methylthiopropionyl Chloride, also known by its CAS number 7031-23-4, is a versatile chemical compound with the molecular formula C4H7ClS. This compound belongs to the class of alkylating agents and is widely recognized for its role in various chemical reactions, particularly in the synthesis of sulfur-containing compounds. The molecule consists of a methylthio group attached to a propionyl chloride moiety, making it a valuable intermediate in organic chemistry.

The synthesis of 3-Methylthiopropionyl Chloride typically involves the reaction of 3-methylthiopropanoic acid with thionyl chloride (SOCl2). This reaction generates the corresponding acid chloride, which is highly reactive and commonly used in subsequent reactions to introduce the methylthio group into various organic molecules. The compound's reactivity stems from the electrophilic nature of the carbonyl carbon in the acid chloride, which makes it an excellent substrate for nucleophilic attacks.

In recent years, 3-Methylthiopropionyl Chloride has gained attention due to its applications in drug discovery and materials science. Researchers have explored its potential in synthesizing bioactive molecules, particularly those with sulfur-containing functionalities, which are known for their pharmacological activities. For instance, studies have shown that sulfur-containing compounds can exhibit antioxidant properties, making them promising candidates for therapeutic agents against oxidative stress-related diseases.

Beyond its role in organic synthesis, 3-Methylthiopropionyl Chloride has also been investigated for its utility in polymer chemistry. The compound's ability to act as a crosslinking agent has led to its use in developing advanced materials with tailored mechanical and thermal properties. Recent advancements in this area have focused on optimizing reaction conditions to enhance the efficiency and selectivity of polymerization processes involving this compound.

The environmental impact of 3-Methylthiopropionyl Chloride has also been a topic of interest. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial applications. Findings suggest that while the compound is effective in chemical synthesis, precautions must be taken during handling to minimize exposure and ensure compliance with safety regulations.

In conclusion, 3-Methylthiopropionyl Chloride (CAS No. 7031-23-4) is a multifaceted compound with significant potential across various fields of chemistry. Its reactivity, versatility, and applicability in synthesizing bioactive molecules and advanced materials position it as an essential building block in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to remain a key focus in both academic and industrial settings.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7031-23-4)3-Methylthiopropionyl Chloride
A1206775
Purity:99%
Quantity:500ml
Price ($):564.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7031-23-4)3-甲硫基丙酰氯
LE1748386
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email